Cas no 2229500-75-6 (2-(1-methylpiperidin-2-yl)butanedioic acid)

• Product Name: 2-(1-methylpiperidin-2-yl)butanedioic acid
• CAS No: 2229500-75-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6255738
• PubChem ID: 165627957
• Update Time: 2025-10-23

2-(1-methylpiperidin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-2-yl)butanedioic acid
• EN300-1784437
• 2229500-75-6

• Inchi： 1S/C10H17NO4/c1-11-5-3-2-4-8(11)7(10(14)15)6-9(12)13/h7-8H,2-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： QNYHJNPFEZEBFS-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(1-methylpiperidin-2-yl)butanedioic acid

2-(1-Methylpiperidin-2-yl)butanedioic Acid: A Comprehensive Overview

Introduction to 2-(1-Methylpiperidin-2-yl)butanedioic Acid

2-(1-Methylpiperidin-2-yl)butanedioic acid, a compound with the CAS number NO 2229500-75-6, is a versatile organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a butanedioic acid moiety. The methyl group substitution on the piperidine ring adds to its chemical complexity and functional versatility. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

Chemical Structure and Synthesis

The molecular structure of 2-(1-methylpiperidin-2-yl)butanedioic acid is defined by a six-membered piperidine ring, where the nitrogen atom is substituted with a methyl group at position 1. The butanedioic acid group is attached at position 2 of the piperidine ring, forming a fused bicyclic structure. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and improving scalability. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

Physical and Chemical Properties

2-(1-Methylpiperidin-2-yl)butanedioic acid exhibits distinct physical properties that make it suitable for diverse applications. Its molecular weight is approximately 337.4 g/mol, and it exists as a crystalline solid under standard conditions. The compound has a melting point of around 185°C, which is relatively high for organic acids of this class. Its solubility in water is moderate, with an estimated solubility of 5 mg/mL at 25°C, while it shows limited solubility in organic solvents like dichloromethane and ethyl acetate.

The compound's acidity is influenced by the presence of two carboxylic acid groups in the butanedioic acid moiety. These groups contribute to its pH-dependent behavior, making it a potential candidate for buffer systems or as a component in pH-sensitive drug delivery systems. Recent studies have also explored its ability to form stable salts with various cations, further expanding its utility in pharmaceutical formulations.

Applications in Pharmacology and Drug Development

The pharmacological potential of NO 2229500-75-6 (CAS) lies in its ability to act as a scaffold for bioactive molecules. Researchers have investigated its role as an intermediate in the synthesis of peptide-based drugs, where its rigid structure provides stability to the resulting compounds. Additionally, its ability to form hydrogen bonds makes it an attractive candidate for designing drugs targeting protein-protein interactions.

Recent studies have also explored its potential as an anti-inflammatory agent. Preclinical trials have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its antioxidant properties make it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

Environmental Impact and Biodegradability

Evaluating the environmental impact of NO 2229500-75-6 (CAS) is crucial for ensuring sustainable use. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to other organic acids. Its persistence in aquatic environments is relatively low, reducing the risk of bioaccumulation in aquatic organisms.

Efforts are underway to develop eco-friendly production methods for this compound, including the use of renewable feedstocks and enzymatic catalysis. These advancements align with global initiatives aimed at reducing carbon footprints and promoting green chemistry practices.

Conclusion: The Future Outlook for NO NO NO NO NO NO NO NO NO NO (CAS)

In conclusion,NO (CAS) stands out as a multifaceted compound with applications spanning chemistry, pharmacology, and environmental science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new insights into its properties and applications,NO (CAS) is poised to play an increasingly important role in advancing scientific discovery and technological innovation.